2-((1-((2,3-Dihydrobenzo[b][1,4]dioxin-6-yl)sulfonyl)piperidin-4-yl)oxy)-6-methylpyridine

• IUPAC Name: 2-[1-(2,3-dihydro-1,4-benzodioxin-6-ylsulfonyl)piperidin-4-yl]oxy-6-methylpyridine
• InChI: InChI=1S/C19H22N2O5S/c1-14-3-2-4-19(20-14)26-15-7-9-21(10-8-15)27(22,23)16-5-6-17-18(13-16)25-12-11-24-17/h2-6,13,15H,7-12H2,1H3
• InChI Key: YPZZDJPGGCXBSB-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC=C1)OC2CCN(CC2)S(=O)(=O)C3=CC4=C(C=C3)OCCO4
• Molecular Formula: C19H22N2O5S
• Molecular Weight: 390.5 g/mol

Description

2-((1-((2,3-Dihydrobenzo[b][1,4]dioxin-6-yl)sulfonyl)piperidin-4-yl)oxy)-6-methylpyridine is a useful research compound. Its molecular formula is C19H22N2O5S and its molecular weight is 390.45. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activities

Compounds containing elements of the queried structure, such as benzodioxin, sulfonyl, and piperidine, have been synthesized and analyzed for their biological activities. For instance, a study on the synthesis, spectral analysis, and antibacterial evaluation of compounds with 1,3,4-oxadiazole, sulfamoyl, and piperidine functionalities showed valuable antibacterial properties (Aziz‐ur‐Rehman et al., 2017). This suggests that similar compounds may also possess significant antibacterial or other biological activities.

Enzyme Inhibition and Drug Discovery

Another area of application is enzyme inhibition, which is crucial in drug discovery. Research into the synthesis of new sulfonamides with benzodioxane and acetamide moieties explored their potential as enzyme inhibitors, specifically targeting α-glucosidase and acetylcholinesterase (Abbasi et al., 2019). The ability of these compounds to inhibit enzymes relevant to diseases such as diabetes and Alzheimer's disease highlights the significance of similar structures in medicinal chemistry.

Antitumor Activity

Compounds structurally related to the queried molecule have also been investigated for their antitumor activities. For example, 5H-Dibenzo[c,h]1,6-naphthyridine-6-ones have shown potent antitumor activity by targeting topoisomerase I, a critical enzyme for DNA replication (Ruchelman et al., 2003). These findings suggest that compounds with similar structural features could be explored for their potential in cancer therapy.